Cas no 896365-82-5 (4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 896365-82-5
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5439248
• Update Time: 2025-05-26

4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(ethylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]-
• 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C17H15N3O3S2/c1-2-25(22,23)13-8-6-12(7-9-13)16(21)20-17-19-15(11-24-17)14-5-3-4-10-18-14/h3-11H,2H2,1H3,(H,19,20,21)
• InChI Key： HWSOTKWEUSESOC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-82-5) and Its Applications in Modern Chemical Biology

4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide, identified by the chemical abstracts service number 896365-82-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzamide class, characterized by a benzene ring linked to an amide group, and incorporates additional functional groups that enhance its biological activity. Specifically, the presence of an ethanesulfonyl group, a pyridin-2-yl moiety, and a 1,3-thiazol ring contributes to its multifaceted interactions with biological targets.

The ethanesulfonyl group is known for its ability to modulate protein-protein interactions and enzyme activities by serving as a hinge-binding motif. This feature has been extensively explored in the development of drugs targeting kinases and other enzymes involved in signal transduction pathways. The pyridin-2-yl substituent further enhances the compound's solubility and binding affinity, making it an attractive candidate for medicinal chemistry applications. Additionally, the 1,3-thiazol ring is a heterocyclic structure that has been shown to exhibit various biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic purposes. The compound 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-82-5) has emerged as a promising candidate due to its ability to interact with key biological targets. For instance, studies have demonstrated its potential as an inhibitor of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases. By targeting JAKs, this compound may offer a novel therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural features of this compound make it a valuable scaffold for further drug discovery efforts. Medicinal chemists have leveraged its core structure to develop derivatives with enhanced potency and selectivity. For example, modifications to the pyridin-2-yl group have been shown to improve binding affinity to specific enzyme targets, while alterations to the ethanesulfonyl moiety can fine-tune pharmacokinetic properties. These insights highlight the compound's versatility and its potential as a lead molecule in drug development pipelines.

The synthesis of 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-82-5) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes purity and yield optimization to ensure that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the development of this compound. Molecular modeling studies have been instrumental in predicting binding modes and optimizing interactions with biological targets. By integrating experimental data with computational simulations, researchers can design more effective derivatives with improved therapeutic profiles. These computational approaches are particularly valuable in identifying potential off-target effects and ensuring safety profiles are maintained.

In clinical settings, the potential therapeutic applications of 4-(ethanesulfonyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide are being actively investigated through preclinical studies. Initial results suggest that it may have broad-spectrum activity against various diseases by modulating key signaling pathways. However, further research is needed to fully elucidate its mechanism of action and long-term safety profiles before it can be translated into clinical practice.

The compound's unique combination of structural features also makes it an interesting subject for academic research in chemical biology. Researchers are exploring its interactions with proteins and other biomolecules using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies provide critical insights into how small molecules modulate biological processes at the molecular level.

As our understanding of disease mechanisms continues to evolve, compounds like 4-(ethanesulfonyl)-N-4-(pyridin-2-yli)-1,3-thiazol]-2-ylbenzamide (CAS No. 896365 82 5) will play an increasingly important role in developing innovative therapies. Their multifunctional nature allows them to address complex diseases by targeting multiple pathways simultaneously—a strategy that is becoming increasingly relevant in modern medicine.

In conclusion,4-(ethanesulfonyl)-N 4 (pyridin 2 yl) 1 3 thiazol 2 ylbenzamide (CAS No 896365 82 5) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and therapeutic development。 Its unique structural attributes coupled with promising biological activities position it as a cornerstone compound for future research endeavors。 As scientific methodologies continue to evolve， we can anticipate even greater insights into how this remarkable molecule interacts with biological systems， paving the way for novel treatments across various medical disciplines。